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Compound of Interest

Compound Name: Rhodium hydroxide

CAS No.: 21656-02-0

Cat. No.: B1581071

Get Quote

This technical guide provides a comprehensive overview of the chemical formula and molecular

weight of rhodium trihydroxide. It is intended for researchers, scientists, and professionals in

drug development who require precise chemical information for their work. This document

details the compound's formula, a breakdown of its molecular weight, and a hypothetical

experimental protocol for its determination.

Chemical Formula
Rhodium trihydroxide is an inorganic compound with the chemical formula Rh(OH)₃.[1] This

formula indicates that each molecule of rhodium trihydroxide consists of one rhodium cation

(Rh³⁺) bonded to three hydroxide anions (OH⁻). The compound is also sometimes represented

by the formula H₃O₃Rh.[2][3][4][5]

Molecular Weight
The molecular weight of rhodium trihydroxide is approximately 153.93 g/mol .[5][6][7][8] This

value is calculated by summing the atomic weights of its constituent atoms. The table below

provides a detailed breakdown of this calculation based on the standard atomic weights of

each element.
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Constituent
Element

Symbol Quantity
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Rhodium Rh 1 102.91 102.91

Oxygen O 3 16.00 48.00

Hydrogen H 3 1.01 3.03

Total Rh(OH)₃ 153.94

Note: Slight variations in molecular weight, such as 153.928 g/mol [3][4] or 153.92752 g/mol

[2], may be found depending on the source of atomic weight data.

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry
The following is a detailed methodology for the determination of the molecular weight of

rhodium trihydroxide using Electrospray Ionization Mass Spectrometry (ESI-MS).

Objective: To experimentally verify the molecular weight of a rhodium trihydroxide sample.

Materials and Reagents:

Rhodium trihydroxide sample

High-purity methanol (solvent)

High-purity water (solvent)

Formic acid (for aiding ionization)

Calibrant solution (e.g., sodium trifluoroacetate)

High-resolution mass spectrometer with an ESI source

Procedure:

Sample Preparation:
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Accurately weigh approximately 1 mg of the rhodium trihydroxide sample.

Dissolve the sample in a 1:1 mixture of methanol and water to create a stock solution of 1

mg/mL.

Perform serial dilutions to obtain a final concentration of approximately 10 µg/mL.

To the final solution, add 0.1% (v/v) formic acid to promote protonation and improve

ionization efficiency.

Instrument Calibration:

Calibrate the mass spectrometer using a standard calibrant solution across the desired

mass range (e.g., m/z 100-500).

Ensure the instrument achieves a mass accuracy of < 5 ppm.

Mass Spectrometry Analysis:

Set up the ESI source in positive ion mode.

Infuse the prepared sample solution into the mass spectrometer at a constant flow rate

(e.g., 5 µL/min).

Acquire mass spectra over the relevant mass-to-charge (m/z) ratio range. Key instrument

parameters to optimize include:

Capillary voltage: ~3.5 kV

Nebulizing gas pressure: ~30 psi

Drying gas flow rate: ~8 L/min

Drying gas temperature: ~300 °C

Data Analysis:

Analyze the resulting mass spectrum to identify the peak corresponding to the protonated

molecule, [Rh(OH)₃ + H]⁺.
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The expected m/z for this ion would be approximately 154.93.

Other potential adducts (e.g., with sodium, [M+Na]⁺) should also be considered.

Calculate the molecular weight from the most abundant and clearly identified isotopic

peak.

Visualizations
The following diagrams illustrate key workflows and logical relationships relevant to the

analysis of rhodium trihydroxide.

Experimental Workflow: ESI-MS Analysis
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Workflow for molecular weight determination via ESI-MS.
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Logical Diagram: Molecular Weight Calculation

Atomic Weights

Chemical Formula
Rh(OH)₃

Rh: 102.91 O: 16.00 H: 1.01

Summation
(1 * Rh) + (3 * O) + (3 * H)

Molecular Weight
153.94 g/mol

Click to download full resolution via product page

Calculation of molecular weight from the chemical formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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